Cas no 187999-15-1 (3-(4-chlorophenyl)-1,2,4-oxadiazole-5-carboxylic acid)

• Product Name: 3-(4-chlorophenyl)-1,2,4-oxadiazole-5-carboxylic acid
• CAS No: 187999-15-1
• MF: C₉H₅ClN₂O₃
• MW: 224.60060095787
• CID: 3165959
• PubChem ID: 10823048
• Update Time: 2025-09-22

3-(4-chlorophenyl)-1,2,4-oxadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-1,2,4-oxadiazole-5-carboxylic acid
• SCHEMBL8344893
• AB41876
• EN300-1082529
• DTXSID001212290
• 187999-15-1
• 1,2,4-Oxadiazole-5-carboxylic acid, 3-(4-chlorophenyl)-

• Inchi： 1S/C9H5ClN2O3/c10-6-3-1-5(2-4-6)7-11-8(9(13)14)15-12-7/h1-4H,(H,13,14)
• InChI Key： NRVQSRYGSQYPAG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NOC(C(=O)O)=N1

Computed Properties

• Exact Mass: 223.9988697Da
• Monoisotopic Mass: 223.9988697Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.2Ų